Cas no 3121-79-7 (4,4-Dimethylpentan-1-ol)

• Product Name: 4,4-Dimethylpentan-1-ol
• CAS No: 3121-79-7
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD01941466
• CID: 310338
• PubChem ID: 18393
• Update Time: 2025-06-11

4,4-Dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethylpentan-1-ol
• 1-Pentanol,4,4-dimethyl-
• 4,4-dimethyl-1-Pentanol
• 1-Pentanol,4,4-dimethyl
• 4,4-dimethyl-pentan-1-ol
• 4,4-dimethylpentanol
• 4,4-Dimethylpentylalkohol
• 4.4-dimethyl-pentyl alcohol
• MFCD01941466
• CP386P7VBK
• 1-Pentanol, 4,4-dimethyl- (8CI)(9CI)
• FT-0770334
• SCHEMBL454593
• NSC-96804
• UNII-CP386P7VBK
• NSC 96804
• BS-37459
• EN300-134371
• BB 0263041
• NSC96804
• 1-Pentanol, 4,4-dimethyl-
• OWCNPTHAWPMOJU-UHFFFAOYSA-N
• DTXSID30185137
• NCIOpen2_001847
• 3121-79-7
• AKOS013284011
• Z1183459256

• MDL： MFCD01941466
• Inchi： 1S/C7H16O/c1-7(2,3)5-4-6-8/h8H,4-6H2,1-3H3
• InChI Key： OWCNPTHAWPMOJU-UHFFFAOYSA-N
• SMILES： OCCCC(C)(C)C

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 51.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2

Experimental Properties

• Density: 0.8110
• Melting Point: -30.45°C (estimate)
• Boiling Point: 160°C
• Flash Point: 49.4°C
• Refractive Index: 1.4180
• PSA: 20.23000
• LogP: 1.80500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 4,4-Dimethylpentan-1-ol

4,4-Dimethylpentan-1-ol (CAS No. 3121-79-7): An Overview of Its Properties, Applications, and Recent Research

4,4-Dimethylpentan-1-ol (CAS No. 3121-79-7) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a five-carbon chain with two methyl groups attached to the fourth carbon and a hydroxyl group at the first carbon. The combination of these functional groups imparts distinct chemical and physical properties to 4,4-Dimethylpentan-1-ol, making it a valuable component in various applications.

The chemical formula of 4,4-Dimethylpentan-1-ol is C₇H₁₆O, and its molecular weight is approximately 116.20 g/mol. This compound is a colorless liquid at room temperature with a mild, characteristic odor. It is soluble in many organic solvents and has a boiling point of around 156°C. The solubility and boiling point characteristics make it suitable for use in a wide range of chemical processes and formulations.

In the realm of organic synthesis, 4,4-Dimethylpentan-1-ol serves as an important building block for the synthesis of more complex molecules. Its reactivity can be harnessed through various chemical transformations such as esterification, etherification, and oxidation reactions. These reactions are crucial in the development of new materials and pharmaceutical intermediates. For instance, the esterification of 4,4-Dimethylpentan-1-ol can produce esters that are used in fragrances and flavorings due to their pleasant aroma and taste profiles.

The biological activity of 4,4-Dimethylpentan-1-ol has also been explored in recent studies. Research has shown that this compound exhibits mild antimicrobial properties against certain bacteria and fungi. This property makes it a potential candidate for use in personal care products such as soaps, lotions, and disinfectants. Additionally, its low toxicity profile adds to its appeal as a safe ingredient in consumer products.

In the pharmaceutical industry, 4,4-Dimethylpentan-1-ol has found applications as a solvent and intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its ability to dissolve both polar and non-polar compounds makes it an effective solvent for various drug formulations. Moreover, its stability under different conditions ensures that it remains an integral part of many pharmaceutical processes without degrading or reacting unfavorably with other components.

The environmental impact of 4,4-Dimethylpentan-1-ol has also been studied to ensure its safe use in industrial applications. Research indicates that this compound biodegrades relatively quickly in natural environments, reducing the risk of long-term environmental contamination. This characteristic aligns with the growing emphasis on sustainable chemistry practices and the development of eco-friendly products.

In recent years, advances in computational chemistry have provided deeper insights into the behavior of 4,4-Dimethylpentan-1-ol. Molecular dynamics simulations have helped researchers understand its interactions with other molecules at the atomic level. These simulations have revealed that the hydroxyl group plays a crucial role in hydrogen bonding and solvation processes, which are essential for its functionality in various applications.

The potential for further research on 4,4-Dimethylpentan-1-ol remains vast. Ongoing studies are exploring its use as a precursor for novel materials with unique properties such as enhanced thermal stability or improved mechanical strength. Additionally, there is growing interest in using this compound as a platform for developing new drugs with targeted therapeutic effects.

In conclusion, 4,4-Dimethylpentan-1-ol (CAS No. 3121-79-7) is a multifaceted compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable properties make it an indispensable component in organic synthesis, pharmaceuticals, personal care products, and environmental science. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.